Cas no 1019549-52-0 ((3,4-difluorophenyl)methyl(3-methylbutyl)amine)

• Product Name: (3,4-difluorophenyl)methyl(3-methylbutyl)amine
• CAS No: 1019549-52-0
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 5156319
• PubChem ID: 28448990
• Update Time: 2026-03-04

(3,4-difluorophenyl)methyl(3-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,4-difluoro-N-(3-methylbutyl)-
• n-(3,4-Difluorobenzyl)-3-methylbutan-1-amine
• (3,4-difluorophenyl)methyl(3-methylbutyl)amine

• Inchi： 1S/C12H17F2N/c1-9(2)5-6-15-8-10-3-4-11(13)12(14)7-10/h3-4,7,9,15H,5-6,8H2,1-2H3
• InChI Key： XCWIWMAWFUGUSX-UHFFFAOYSA-N
• SMILES： C1(CNCCC(C)C)=CC=C(F)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3,4-difluorophenyl)methyl(3-methylbutyl)amine

The Compound CAS No. 1019549-52-0: (3,4-Difluorophenyl)methyl(3-methylbutyl)amine

(3,4-Difluorophenyl)methyl(3-methylbutyl)amine, also known by its CAS number 1019549-52-0, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a difluorophenyl group with a tertiary amine functional group. The presence of the fluorine atoms in the aromatic ring introduces interesting electronic properties, while the tertiary amine group provides potential for various chemical reactions and applications.

Recent studies have highlighted the potential of (3,4-difluorophenyl)methyl(3-methylbutyl)amine in the field of pharmaceutical chemistry. Researchers have explored its role as a building block for more complex molecules, particularly in the synthesis of bioactive compounds. The compound's ability to act as a versatile intermediate has been validated in several recent publications, where it has been employed in the construction of heterocyclic frameworks and other pharmaceutically relevant structures.

In addition to its pharmaceutical applications, (3,4-difluorophenyl)methyl(3-methylbutyl)amine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit favorable charge transport properties, making them suitable for applications in organic field-effect transistors (OFETs) and related devices.

The synthesis of (3,4-difluorophenyl)methyl(3-methylbutyl)amine typically involves a multi-step process that begins with the preparation of the difluorophenol derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the amine functionality. Recent optimizations in these synthetic routes have significantly improved yields and reduced reaction times, making the compound more accessible for large-scale production.

From an environmental standpoint, there is growing interest in understanding the ecological impact of compounds like (3,4-difluorophenyl)methyl(3-methylbutyl)amine. Researchers have conducted toxicity studies to assess its potential effects on aquatic organisms and soil microorganisms. Preliminary findings suggest that while the compound exhibits moderate toxicity at high concentrations, its environmental persistence is relatively low under standard conditions.

In conclusion, (3,4-difluorophenyl)methyl(3-methylbutyl)amine (CAS No. 1019549-52-0) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application make it a valuable addition to both academic research and industrial processes. As ongoing studies continue to uncover new uses for this compound, its significance in the scientific community is expected to grow further.